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Compound of Interest

Compound Name: m-Anisidine

Cat. No.: B2619121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information and handling precautions for

m-Anisidine (3-methoxyaniline). The following sections detail its physical and chemical

properties, toxicological data, personal protective equipment (PPE) protocols, and emergency

procedures to ensure its safe use in a laboratory and drug development setting.

Quantitative Safety Data
The following tables summarize the key quantitative data for m-Anisidine, compiled from

various safety data sheets and chemical databases.

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₇H₉NO [1]

Molecular Weight 123.15 g/mol [2]

Appearance

Pale yellow or amber colored

oily liquid; commercial samples

can be brown due to air

oxidation.

[3]

Boiling Point 251 °C (484 °F) at 760 mmHg [2][4][5]

Melting Point -1 to 1 °C (30 to 34 °F) [2][5]

Flash Point >113 °C (>235 °F) [2]

Density 1.096 g/cm³ at 20 °C (68 °F) [2][3]

Vapor Pressure 15.4 mmHg at 24 °C (75 °F) [2]

Water Solubility < 1 mg/mL at 19 °C (66 °F) [2]

Table 2: Toxicological Data
Parameter Value Species Route Reference

LD50 (Lethal

Dose, 50%)
526 mg/kg Rat Oral [2]

LC50 (Lethal

Concentration,

50%)

No data available

EC50 (Effective

Concentration,

50%)

0.11 mg/L (48 h)
Daphnia magna

(Water flea)
[2]

Table 3: Occupational Exposure Limits
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Organization Limit Notes

OSHA (PEL) 0.5 mg/m³

For o- and p-isomers; often

used as a guideline for m-

isomer.[6]

NIOSH (REL) No data available

ACGIH (TLV) Not established [7]

Hazard Identification and GHS Classification
m-Anisidine is classified as a hazardous substance. The Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals provides the following hazard statements:

H301 + H311 + H331: Toxic if swallowed, in contact with skin, or if inhaled.[8]

H315: Causes skin irritation.[9]

H319: Causes serious eye irritation.[9]

H335: May cause respiratory irritation.[9]

H341: Suspected of causing genetic defects.[1]

H373: May cause damage to organs through prolonged or repeated exposure.[1][8]

H410: Very toxic to aquatic life with long-lasting effects.[1][9]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of m-Anisidine are not

typically disclosed in publicly available Safety Data Sheets. However, the reported toxicity data,

such as LD50 values, are generated following internationally recognized guidelines, primarily

those established by the Organisation for Economic Co-operation and Development (OECD).

The relevant guidelines for the toxicological data presented would include:
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OECD Guideline for the Testing of Chemicals, Section 4: Health Effects. This section outlines

the standardized methods for assessing various health hazards, including:

Acute Oral Toxicity (e.g., OECD 420, 423, 425): These guidelines detail the procedures for

determining the median lethal dose (LD50) of a substance when administered orally. The

protocols specify the use of a defined number of animals (typically rats), a sequential

dosing procedure, and detailed observation of toxic effects and mortality.

Acute Dermal Toxicity (e.g., OECD 402): This guideline provides the methodology for

assessing the toxicity of a substance applied to the skin.

Acute Inhalation Toxicity (e.g., OECD 403): This guideline describes the procedures for

evaluating the toxicity of a substance when inhaled.

Skin Irritation/Corrosion (e.g., OECD 404): This guideline details the method for assessing

the potential of a substance to cause skin irritation.

Eye Irritation/Corrosion (e.g., OECD 405): This guideline provides the protocol for

evaluating the potential of a substance to cause eye irritation.

Mutagenicity (e.g., OECD 471 - Bacterial Reverse Mutation Test): This guideline is a

common in vitro test to assess the potential of a substance to cause gene mutations.

Repeated Dose Toxicity (e.g., OECD 407, 408): These guidelines describe the procedures

for evaluating the effects of repeated exposure to a substance over a specified period.

For researchers designing studies involving m-Anisidine, consulting the specific OECD

guidelines relevant to their experimental endpoints is crucial for ensuring data quality and

adherence to international standards.

Handling Precautions and Personal Protective
Equipment (PPE)
Safe handling of m-Anisidine is paramount to prevent exposure and ensure personnel safety.

Engineering Controls
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Work with m-Anisidine should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[10][11]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE) Workflow
The following diagram illustrates the essential personal protective equipment required when

handling m-Anisidine.
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Personal Protective Equipment (PPE) for m-Anisidine

Handling Actions

Splash-proof Goggles or Face Shield Chemical-resistant Gloves (e.g., Nitrile, Neoprene)

Handle m-Anisidine

Lab Coat or Chemical-resistant Apron NIOSH-approved Respirator (if fume hood is unavailable or for spills)

Prepare for Handling

Decontaminate & Dispose Work Complete
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m-Anisidine Spill Response

Evacuate Immediate Area & Alert Others

Assess Spill Size & Risk

Don Appropriate PPE (including respirator)

Contain the Spill with Inert Absorbent Material

Carefully Collect Absorbed Material into a Sealed Container

Decontaminate Spill Area

Dispose of Waste as Hazardous

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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